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Compound of Interest

Compound Name: D-Valine-d8

Cat. No.: B15554492 Get Quote

Audience: Researchers, scientists, and drug development professionals involved in quantitative

mass spectrometry, metabolomics, and pharmacokinetic studies.

Purpose: This document provides a detailed protocol for the preparation, storage, and handling

of D-Valine-d8 stock solutions. D-Valine-d8 is a stable isotope-labeled (SIL) amino acid, an

ideal internal standard for the accurate quantification of valine in various biological matrices

using mass spectrometry.

Product Information and Chemical Properties
D-Valine-d8 is a deuterated form of D-Valine where eight hydrogen atoms have been replaced

by deuterium. This mass shift allows it to be distinguished from its unlabeled counterpart by a

mass spectrometer, while maintaining nearly identical chemical and chromatographic

properties.[1][2]

All quantitative data for D-Valine-d8 is summarized in the table below.
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Property Value Source(s)

Chemical Formula C₅H₃D₈NO₂ [3]

Molecular Weight 125.20 g/mol [4][5]

Exact Mass 125.129192561 Da

CAS Number 35045-72-8

Appearance White to Off-White Solid

Isotopic Purity ≥98 atom % D

Chemical Purity ≥98%

Solubility
1 mg/mL in PBS (pH 7.2);

Soluble in water

Storage (Solid)

Room temperature, protect

from light and moisture. Long-

term at -20°C.

Experimental Protocol: Stock Solution Preparation
This protocol details the steps to prepare a 1 mg/mL primary stock solution of D-Valine-d8.

This concentration is a common starting point for creating subsequent working standards

through serial dilution.

2.1 Materials and Equipment

D-Valine-d8 solid powder

High-purity methanol (LC-MS grade) or acetonitrile

Calibrated analytical balance (readable to at least 0.01 mg)

Calibrated micropipettes and sterile, low-binding pipette tips

1.5 mL or 2.0 mL amber polypropylene or glass autosampler vials
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Vortex mixer

Sonicator bath

2.2 Safety Precautions

Wear standard personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

Handle D-Valine-d8 powder in a fume hood or on a balance with a draft shield to avoid

inhalation and contamination.

Consult the Safety Data Sheet (SDS) for D-Valine-d8 and all solvents before use.

2.3 Step-by-Step Procedure for 1 mg/mL Stock Solution

Equilibration: Allow the vial containing D-Valine-d8 powder to equilibrate to room

temperature for at least 15-20 minutes before opening to prevent condensation.

Weighing: Accurately weigh 1.0 mg of D-Valine-d8 powder using an analytical balance and

transfer it into a clean amber vial.

Solvent Addition: Using a calibrated micropipette, add 1.0 mL of high-purity methanol to the

vial containing the D-Valine-d8.

Dissolution: Tightly cap the vial and vortex for 30-60 seconds. To ensure complete

dissolution, place the vial in a sonicator bath for 5-10 minutes. Visually inspect the solution to

confirm that no solid particles remain.

Labeling: Clearly label the vial with the compound name ("D-Valine-d8 Stock"),

concentration (1 mg/mL), solvent (Methanol), preparation date, and initials.

Storage: Store the primary stock solution in a tightly sealed amber vial at -20°C or -80°C for

long-term stability.

Storage and Stability
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Proper storage is critical to maintain the integrity and concentration of the D-Valine-d8 stock

solution.

Long-Term Storage (-20°C to -80°C): For storage longer than one month, keep the primary

stock solution at -80°C. At -20°C, the solution is typically stable for at least one month.

Short-Term Storage (2-8°C): Working solutions can be stored at 2-8°C for short periods (up

to a few days), but should be prepared fresh from the primary stock when possible.

Handling: Always allow the stock solution to warm to room temperature before opening to

prevent solvent evaporation and contamination from condensation. Avoid repeated freeze-

thaw cycles, which can degrade the compound. Consider preparing smaller single-use

aliquots from the primary stock solution.

Light Sensitivity: Use amber vials or wrap clear vials in foil to protect the solution from light,

which can cause photodegradation.

Application Workflow
D-Valine-d8 is primarily used as an internal standard in quantitative mass spectrometry. The

following diagram illustrates a typical workflow from stock solution preparation to final data

analysis.
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Phase 1: Standard Preparation

Phase 2: Sample Processing

Phase 3: Analysis & Data Processing
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Caption: Workflow for using D-Valine-d8 as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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